![molecular formula C19H18N4O2 B2701626 4-[3-[(3-Cyclopropyl-6-oxopyridazin-1-yl)methyl]azetidine-1-carbonyl]benzonitrile CAS No. 2320422-74-8](/img/structure/B2701626.png)
4-[3-[(3-Cyclopropyl-6-oxopyridazin-1-yl)methyl]azetidine-1-carbonyl]benzonitrile
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Description
4-[3-[(3-Cyclopropyl-6-oxopyridazin-1-yl)methyl]azetidine-1-carbonyl]benzonitrile is a useful research compound. Its molecular formula is C19H18N4O2 and its molecular weight is 334.379. The purity is usually 95%.
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Scientific Research Applications
Novel Synthesis Techniques and Chemical Reactions
A study detailed a novel route for the synthesis of a new class of pyridazin-3-one derivatives, highlighting the versatility of pyridazine derivatives in synthetic chemistry and their potential as scaffolds for further chemical modifications, which could relate to the synthesis and applications of the specified compound (Ibrahim & Behbehani, 2014).
Another research effort described the synthesis of pyridazine and pyrrole derivatives from ethyl benzoylacetate, showcasing the diversity of heterocyclic compounds that can be derived from simple precursors. Such methodologies may be relevant to the synthesis of complex molecules like 4-[3-[(3-Cyclopropyl-6-oxopyridazin-1-yl)methyl]azetidine-1-carbonyl]benzonitrile (Abdelrazek, El‐Din, & Mekky, 2001).
Potential Biological Activities
Indolylpyridazinone derivatives synthesized through a novel route were investigated for their expected biological activity, hinting at the potential pharmacological applications of pyridazinone-based compounds (Abubshait, 2007).
The synthesis and evaluation of novel thienopyrimidine derivatives for antimicrobial activity emphasize the importance of heterocyclic compounds in developing new therapeutic agents. This research could provide a framework for evaluating the biological activities of similar compounds, including this compound (Bhuiyan et al., 2006).
Material Science and Novel Compound Synthesis
- Studies on the synthesis of spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives via 1,3-dipolar cycloaddition reaction underscore the creative approaches in material science and organic synthesis. These methodologies might be applicable to the synthesis and application of structurally complex compounds like this compound (Poomathi et al., 2015).
properties
IUPAC Name |
4-[3-[(3-cyclopropyl-6-oxopyridazin-1-yl)methyl]azetidine-1-carbonyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O2/c20-9-13-1-3-16(4-2-13)19(25)22-10-14(11-22)12-23-18(24)8-7-17(21-23)15-5-6-15/h1-4,7-8,14-15H,5-6,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTFXFMXUUWNDEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C(=O)C=C2)CC3CN(C3)C(=O)C4=CC=C(C=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.